2-Methoxypyridine-3-Carbaldehyde

• IUPAC Name: 2-methoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C7H7NO2/c1-10-7-6(5-9)3-2-4-8-7/h2-5H,1H3
• InChI Key: PIFFMIDNNWOQLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C=O
• Molecular Formula: C7H7NO2
• DSSTOX Substance ID: DTXSID70501579
• Molecular Weight: 137.14 g/mol
• CAS RN: 71255-09-9

Description

2-Methoxypyridine-3-Carbaldehyde (2MPC) is a colorless, water-soluble solid. It finds extensive use in diverse scientific research applications.

Synthesis Analysis

2MPC may be used to synthesize ethyl 5-amino-4-(2-methoxy-3-pyridyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrano[2,3-b]quinoline-3-carboxylate, a potent AChE inhibitor. It is also used in the synthesis of N-hydroxy-2-pyridinone-based arylsulfone containing a Zn-binding group (ZBG) as an MMP-2/-9 inhibitor.

Molecular Structure Analysis

The molecular formula of 2MPC is C7H7NO2. The SMILES

Scientific Research Applications

Safety and Toxicology

Understanding the safety profile and toxicological effects of 2-Methoxynicotinaldehyde is essential, especially if it is to be used in pharmaceuticals or materials that come into contact with humans. Studies could focus on its potential hazards, such as skin or eye irritation, and the development of safety guidelines for its handling and use.

Each of these applications leverages the unique chemical structure of 2-Methoxynicotinaldehyde to explore new frontiers in scientific research, demonstrating the compound’s versatility and importance across various fields of chemistry.

Mechanism of Action

Pharmacokinetics

The pharmacokinetic properties of 2-Methoxynicotinaldehyde include high gastrointestinal absorption and permeability across the blood-brain barrier . Its lipophilicity, as indicated by its Log Po/w values, suggests moderate lipophilicity, which could influence its distribution within the body . The compound is very soluble, which could impact its bioavailability .

Action Environment

The action of 2-Methoxynicotinaldehyde could be influenced by various environmental factors. For instance, its stability and efficacy could be affected by temperature, pH, and the presence of other compounds . .

Synthesis routes and methods

Procedure details

To a stirred solution of 1.7M t-butyl lithium in THF (35.0 mL, 59.6 mmol, 2.60 equiv.) with THF (150 mL) at −78 degrees was added dropwise 2-bromomesitylene (4.56 mL, 29.8 mmol, 1.30 equiv.). After stirring for 1 h, 2-methoxy-pyridine (2.5 g, 22.9 mmol) was added dropwise. This solution was warmed to −23 degrees and stirred for 3 h and then cooled to −78 degrees again. DMF (2.66 mL, 34.4 mmol, 1.5 equiv.) was added, the solution was stirred at −78 degrees for 1 h. The reaction was quenched at this temperature with brine (150 mL) and extracted with ether. The combined ether was dried over K2CO3 and evaporated on vacuo. The residue was chromatographed with 50%-80% EtOAc/Hexanes to give 2-methoxy-pyridine-3-carbaldehyde (2.34 g, 17.1 mmol, 74.5%) as a yellow solid.

Q & A

Q1: Why was 2-methoxynicotinaldehyde used in the synthesis of a caffeic acid analogue?

A1: The research aimed to synthesize 1-hydroxy-2-pyridone analogues of caffeic acid to investigate their antioxidant properties. 2-Methoxynicotinaldehyde served as a starting material for synthesizing the 4-substituted 1-hydroxy-2-pyridone analogue. This choice stemmed from the unavailability of 2-methoxynicotinaldehyde commercially and the researchers' previous findings suggesting that replacing catechol with 1-hydroxy-2-pyridone could yield compounds with similar biological activity. []

Q2: What challenges did the researchers face in using 2-methoxynicotinaldehyde, and how did they overcome them?

A2: The researchers highlighted that 2-methoxynicotinaldehyde was not commercially available. [] To overcome this, they devised a multi-step synthesis starting from methyl 2-chloroisonicotinate. This involved reacting methyl 2-chloroisonicotinate with sodium methoxide, followed by reduction and partial oxidation steps to finally yield the desired 2-methoxynicotinaldehyde.